Cas no 2228689-77-6 (2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228689-77-6
• MF: C₉H₈ClF₃N₂O₂
• MW: 268.620231628418
• CID: 6233528
• PubChem ID: 165852780
• Update Time: 2025-10-05

2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine
• EN300-1946044
• 2228689-77-6

• Inchi： 1S/C9H8ClF3N2O2/c10-8-2-1-5(15(16)17)3-6(8)7(4-14)9(11,12)13/h1-3,7H,4,14H2
• InChI Key： NBLYUFNLFBOODN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(F)(F)F)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.0226397g/mol
• Monoisotopic Mass: 268.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine

Recent Advances in the Study of 2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine (CAS: 2228689-77-6)

The compound 2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine (CAS: 2228689-77-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and nitro-substituted phenyl groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the synthesis and optimization of 2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination, which could facilitate large-scale production for preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential application in treating neurological disorders such as depression and anxiety. The trifluoromethyl group appears to enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug candidates. However, further toxicological studies are required to assess its safety profile.

In addition to its neurological applications, recent research has explored the anticancer properties of 2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to inhibit key enzymes involved in tumor progression, particularly in breast and lung cancer cell lines. The nitro group's electron-withdrawing properties may contribute to its interaction with cellular targets, though the exact mechanism remains under investigation.

Despite these promising findings, challenges remain in the development of this compound. Its stability under physiological conditions and potential metabolic pathways need further characterization. Researchers are currently working on derivative compounds to improve pharmacokinetic properties while maintaining therapeutic efficacy. The coming years are expected to yield more comprehensive data from advanced preclinical studies, potentially paving the way for clinical trials.

In conclusion, 2-(2-chloro-5-nitrophenyl)-3,3,3-trifluoropropan-1-amine represents an exciting area of research in medicinal chemistry. Its unique structural features and diverse biological activities make it a compelling candidate for multiple therapeutic areas. Continued investigation into its mechanisms of action and optimization of its chemical properties will be crucial for translating these findings into viable pharmaceutical applications.